Cas no 1361855-87-9 (5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxylic acid)

• Product Name: 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxylic acid
• CAS No: 1361855-87-9
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4933372
• Update Time: 2025-10-30

5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxylic acid
• 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxylic acid

• Inchi： 1S/C9H8ClF2NO2/c1-4-6(9(14)15)5(2-10)3-13-7(4)8(11)12/h3,8H,2H2,1H3,(H,14,15)
• InChI Key： WYFAXVHPNFFZCI-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)F)C(C)=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxylic acid

Introduction to 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxylic acid (CAS No. 1361855-87-9)

5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxylic acid, identified by its CAS number 1361855-87-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative class, a family of heterocyclic compounds known for their diverse biological activities and industrial applications. The unique structural features of this molecule, including the presence of a chloromethyl group, a difluoromethyl substituent, and a methylpyridine core, contribute to its distinctive chemical properties and potential therapeutic utilities.

The chloromethyl functional group at the 5-position of the pyridine ring introduces reactivity that is often exploited in synthetic chemistry for further derivatization. This moiety can participate in nucleophilic addition reactions, allowing for the introduction of various pharmacophores or bioactive groups. In contrast, the difluoromethyl group at the 2-position is known to enhance metabolic stability and binding affinity in drug candidates. The methylpyridine-4-carboxylic acid backbone provides a rigid scaffold that can be further modified to optimize pharmacokinetic profiles and target specificity.

Recent advancements in drug discovery have highlighted the importance of pyridine derivatives in developing novel therapeutic agents. For instance, studies have demonstrated that modifications at the 2- and 5-positions of pyridine can significantly alter binding interactions with biological targets. The combination of a chloromethyl group and a difluoromethyl substituent in 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxylic acid suggests potential applications in designing small-molecule inhibitors or modulators for enzymes and receptors involved in critical biological pathways.

In particular, the methylpyridine-4-carboxylic acid moiety has been explored in the development of antiviral and anticancer agents. The carboxylic acid group at the 4-position offers opportunities for salt formation, which can improve solubility and oral bioavailability—key factors in drug formulation. Furthermore, computational modeling studies have indicated that pyridine derivatives with similar structural motifs may exhibit favorable interactions with protein targets, making them promising candidates for further optimization.

The synthesis of 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxylic acid (CAS No. 1361855-87-9) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies may include nucleophilic substitution reactions to introduce the chloromethyl group, followed by electrophilic aromatic substitution or cross-coupling reactions to incorporate the difluoromethyl moiety. The final step often involves carboxylation or oxidation processes to achieve the desired carboxylic acid functionality.

From a medicinal chemistry perspective, this compound represents an intriguing scaffold for exploring new therapeutic modalities. The presence of both electrophilic and nucleophilic reactive sites allows for versatile chemical modifications, enabling researchers to fine-tune its biological activity. For example, derivatives of this compound could be investigated for their potential as kinase inhibitors, GPCR modulators, or antimicrobial agents. The unique combination of substituents also makes it a valuable building block for library synthesis programs aimed at identifying novel bioactive molecules.

Current research trends indicate that fluorinated pyridines are increasingly being utilized in drug development due to their ability to modulate pharmacokinetic properties such as lipophilicity and metabolic stability. The difluoromethyl group in particular has been shown to enhance binding affinity by increasing hydrophobic interactions with target proteins. Additionally, computational studies using molecular dynamics simulations have suggested that pyridine derivatives with halogenated substituents may exhibit improved resistance to enzymatic degradation, extending their half-life in vivo.

The pharmaceutical industry continues to invest in developing innovative synthetic methodologies for heterocyclic compounds like 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxylic acid (CAS No. 1361855-87-9). Advances in flow chemistry and catalytic processes have enabled more efficient production routes while minimizing waste generation—a critical consideration in sustainable drug manufacturing. These innovations not only accelerate the discovery process but also align with global efforts to promote green chemistry principles.

In conclusion, 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxylic acid (CAS No. 1361855-87-9) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research. Its unique combination of reactive groups makes it an attractive candidate for further exploration as a lead molecule or intermediate in drug development programs targeting various diseases. As synthetic methodologies continue to evolve and computational tools become more sophisticated, compounds like this are poised to play a pivotal role in shaping the future of medicinal chemistry.